Cas no 70384-51-9 (Tris(dioxa-3,6-heptyl)amine)

• Product Name: Tris(dioxa-3,6-heptyl)amine
• CAS No: 70384-51-9
• MF: C₁₅H₃₃NO₆
• MW: 323.425625562668
• MDL: MFCD00010748
• CID: 59093
• PubChem ID: 112414
• Update Time: 2025-09-27

Tris(dioxa-3,6-heptyl)amine Chemical and Physical Properties

Names and Identifiers

• Tris(2-(2-methoxyethoxy)ethyl)amine
• Tris(3,6-dioxaheptyl)amine
• TDA-1
• Tris[2-(2-methoxyethoxy)ethyl]amine
• TRIS-(3,6-DIOXAHEPTYL)-AMINE
• Tris(dioxa-3,6-heptyl)amine
• TDA
• tri(3,6-dioxaheptyl)amine
• tri[2-(2-methoxyethoxy)ethyl]amine
• Tris(3,6-dioxaheptane-1-yl)amine
• Tris(3,6-dioxaheptyl)amine TDA-1
• tris<2-(2-methoxyethoxy)ethyl>amine
• 2-(2-methoxyethoxy)-N,N-bis[2-(2-methoxyethoxy)ethyl]ethanamine
• Ethanamine, 2-(2-methoxyethoxy)-N,N-bis[2-(2-methoxyethoxy)ethyl]-
• XGLVDUUYFKXKPL-UHFFFAOYSA-N
• AK107633
• Ethanamine, 2-(2-methoxyethoxy)-N,N-bis(2-(2-methoxyethoxy)ethyl)-
• tris-(2-(2-methoxyethoxy)ethyl)amine
• tris-[2-(2-methoxyethoxy)ethy
• W-104556
• NS00037054
• 70384-51-9
• tris-[2-(2-methoxyethoxy)ethyl]amine
• tris-(3,6-dioxaheptyl)amine
• T1231
• Tris(3,6-dioxaheptyl) amine
• SCHEMBL61362
• AKOS005259884
• AMY14377
• tris[2-(2-methoxyethoxy)ethyl]ammonium
• N(CH2CH2OCH2CH2OMe)3
• tris(3,6-dioxaheptyl)-amine
• EN300-21751
• DTXSID5072064
• 8-[2-(2-methoxyethoxy)ethyl]-2,5,11,14-tetraoxa-8-azapentadecane
• EINECS 274-590-5
• tris-[2-(2-methoxyethoxy) ethyl]amine
• tris[2-(2-methoxyethoxy)-ethyl]amine
• tris[2-(2-methoxyethoxyl)ethyl]amine
• tris[2-(2-methoxyethoxy)ethyl]-amine
• CS-W008173
• tris(methoxyethoxyethyl)amine
• tris(2-(2-methoxyethoxy)ethyl) amine
• tris[2-(2-methoxyethoxy) ethyl]amine
• A836867
• tris(dioxa 3,6-heptyl)amine
• MFCD00010748
• tris (3,6-dioxaheptyl)amine
• C15H33NO6
• tris-[2- (2-methoxyethoxy)ethyl]amine
• D78254
• F0001-1822
• Tris[2-(2-methoxyethoxy)ethyl]amine, 95%
• tris[2-(2-methoxyethoxy)-ethyl]-amine
• FT-0641292
• tris-[2-(2-methoxyethoxy)-ethyl]amine
• FS-4213

• MDL： MFCD00010748
• Inchi： 1S/C15H33NO6/c1-17-10-13-20-7-4-16(5-8-21-14-11-18-2)6-9-22-15-12-19-3/h4-15H2,1-3H3
• InChI Key： XGLVDUUYFKXKPL-UHFFFAOYSA-N
• SMILES： O(CCOC)CCN(CCOCCOC)CCOCCOC
• BRN： 2369296

Computed Properties

• Exact Mass: 323.23100
• Monoisotopic Mass: 323.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: Yellow liquid.
• Density: 1.011 g/mL at 25 °C(lit.)
• Melting Point: <-100°C
• Boiling Point: 171°C/1mmHg(lit.)
• Flash Point: Fahrenheit: 323.6 ° f < br / > Celsius: 162 ° C < br / >
• Refractive Index: n20/D 1.4486(lit.)
• Water Partition Coefficient: miscible
• PSA: 58.62000
• LogP: 0.27740
• Sensitiveness: Air Sensitive & Hygroscopic
• Solubility: Completely soluble in water.

Tris(dioxa-3,6-heptyl)amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：3-9-23
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• Storage Condition：Store below +30°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides